9-(2-methoxyethyl)-5-methyl-3-phenyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione

• IUPAC Name: 5-(2-methoxyethyl)-1-methyl-8-phenylpurino[8,9-c][1,2,4]triazole-2,4-dione
• InChI: InChI=1S/C16H16N6O3/c1-20-14-11(13(23)17-16(20)24)21(8-9-25-2)15-19-18-12(22(14)15)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3,(H,17,23,24)
• InChI Key: CZMRKKFJEHTFQH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C3=NN=C(N23)C4=CC=CC=C4)CCOC
• Molecular Formula: C16H16N6O3
• Molecular Weight: 340.34 g/mol

Description

1,2,4-Triazole-containing scaffolds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body. They operate as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds often involves multistep synthetic routes. The biological importance of 1,2,4-triazole has led to the design of many methods for the synthesis of this scaffold that exhibits biological activity.

Molecular Structure Analysis

1,2,4-Triazoles are heterocyclic compounds containing three nitrogen atoms in a five-membered ring and operate as isosteres of amide, ester, and carboxylic acid. According to the position of the nitrogen atom in the five-membered ring, there are two possible isomers of triazole, namely 1,2,3 and 1,2,4-triazoles.

Future Directions

The future directions in the field of 1,2,4-triazoles involve finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds which would be very useful for the discovery of new drug candidates.